Cas no 10101-85-6 (Dithionic acid,disodium salt, dihydrate (8CI,9CI))

• Product Name: Dithionic acid,disodium salt, dihydrate (8CI,9CI)
• CAS No: 10101-85-6
• MF: H₄Na₂O₈S₂
• MW: 242.136500358582
• CID: 118356
• PubChem ID: 57346125
• Update Time: 2025-04-18

Dithionic acid,disodium salt, dihydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Dithionic acid,disodium salt, dihydrate (8CI,9CI)
• Dithionicaciddisodiumsalt,dihydrate
• CTK3J9459
• SODIUM DITHIONATE DIHYDRATE
• SODIUM HYPOSULFATE
• DTXSID50721112
• 10101-85-6
• CYE4U9EYW3
• Dithionic acid, sodium salt, hydrate (1:2:2)
• Sodium dithionate dihydrate [MI]
• BZBNMRWYRNTRCV-UHFFFAOYSA-L
• Sodium dithionate--water (2/1/2)
• UNII-CYE4U9EYW3

• Inchi： 1S/2Na.H2O6S2.2H2O/c;;1-7(2,3)8(4,5)6;;/h;;(H,1,2,3)(H,4,5,6);2*1H2/q2*+1;;;/p-2
• InChI Key： BZBNMRWYRNTRCV-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])S(=O)(=O)[O-].[Na+].[Na+].O.O

Computed Properties

• Exact Mass: 241.914298g/mol
• Monoisotopic Mass: 241.914298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.14g/mol
• Topological Polar Surface Area: 133Ų